Cas no 17017-83-3 (Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1))

• Product Name: Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1)
• CAS No: 17017-83-3
• MF: C₂₈H₄₉KO₅S
• MW: 536.848969221115
• CID: 153673
• PubChem ID: 23696763
• Update Time: 2025-04-19

Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1)
• potassium 2-(2,5-dihydroxy-4-octadecylphenyl)-2-methylpropanesulphonate
• potassium,2-(2,5-dihydroxy-4-octadecylphenyl)-2-methylpropane-1-sulfonate
• 2-(2,5-Dihydroxy-4-octadecylphenyl)-2-methylpropane-1-sulfonic acid potassium salt
• NS00054200
• EINECS 241-092-4
• DTXSID40168815
• R2R6VXU8EY
• Benzeneethanesulfonic acid, 2,5-dihydroxy-beta,beta-dimethyl-4-octadecyl-, potassium salt (1:1)
• POTASSIUM 2-(2,5-DIHYDROXY-4-OCTADECYLPHENYL)-2-METHYLPROPANESULFONATE
• Benzeneethanesulfonic acid, 2,5-dihydroxy-beta,beta-dimethyl-4-octadecyl-, potassium salt
• 17017-83-3
• potassium;2-(2,5-dihydroxy-4-octadecylphenyl)-2-methylpropane-1-sulfonate

• Inchi： 1S/C28H50O5S.K/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-21-27(30)25(22-26(24)29)28(2,3)23-34(31,32)33;/h21-22,29-30H,4-20,23H2,1-3H3,(H,31,32,33);/q;+1/p-1
• InChI Key： JVUSYQDCMILMHT-UHFFFAOYSA-M
• SMILES： [K+].S(CC(C)(C)C1C=C(C(=CC=1O)CCCCCCCCCCCCCCCCCC)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 536.29397
• Monoisotopic Mass: 536.293777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 20
• Complexity: 605
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 97.66